N-[[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)cyclopentyl]methyl]prop-2-enamide

• IUPAC Name: N-[[2-(1,1-dioxo-1,2-thiazolidin-2-yl)cyclopentyl]methyl]prop-2-enamide
• InChI: InChI=1S/C12H20N2O3S/c1-2-12(15)13-9-10-5-3-6-11(10)14-7-4-8-18(14,16)17/h2,10-11H,1,3-9H2,(H,13,15)
• InChI Key: WENMQACHZPFZHM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCCC1N2CCCS2(=O)=O
• Molecular Formula: C12H20N2O3S
• Molecular Weight: 272.37 g/mol

Description

Thiazolidinediones are sulfur-containing pentacyclic compounds that are widely found throughout nature in various forms. They are present in numerous biological compounds, including anti-malarial, antimicrobial, anti-mycobacterium, anticonvulsant, antiviral, anticancer, anti-inflammatory, antioxidant, anti-HIV, and antitubercular agents.

Synthesis Analysis

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. The synthesis of thiazolidine derivatives involves various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry.

Molecular Structure Analysis

Thiazolidine motifs have sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Chemical Reactions Analysis

The reactivity of thiazolidinediones derivatives depends on the substitution on the heterocyclic thiazolidine ring rather than the aromatic moiety. They have been synthesized and screened for their various biological activities.

Future Directions

Thiazolidinediones and their derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The development of multifunctional drugs and improving their activity should be a focus of future research.